Cas no 2069-86-5 (2,2,3,3-tetrafluoropropanamide)

• Product Name: 2,2,3,3-tetrafluoropropanamide
• CAS No: 2069-86-5
• MF: C₃H₃F₄NO
• MW: 145.055634737015
• CID: 841249
• Update Time: 2026-04-29

2,2,3,3-tetrafluoropropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2,3,3-tetrafluoro-
• 2,2,3,3-TETRAFLUOROPROPANAMIDE
• 2,2,3,3-tetrafluoropropioamide
• 2,2,3,3-Tetrafluoropropionamide
• 2,2,3,3-tetrafluoro-propionic acid amide
• 2,2,3,3-Tetrafluor-propionsaeure-amid
• 3-hydro-2,2,3,3-tetrafluoropropionamide
• 2,2,3,3-tetrafluoropropanamide

Computed Properties

• Exact Mass: 145.01500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7

Experimental Properties

• Melting Point: 57 °C
• PSA: 43.09000
• LogP: 1.07240

2,2,3,3-tetrafluoropropanamide Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2,2,3,3-tetrafluoropropanamide

Comprehensive Guide to 2,2,3,3-Tetrafluoropropanamide (CAS No. 2069-86-5): Properties, Applications, and Market Insights

2,2,3,3-Tetrafluoropropanamide (CAS No. 2069-86-5) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As the demand for fluorinated compounds continues to rise in industries such as pharmaceuticals, agrochemicals, and materials science, understanding the characteristics and potential of this compound becomes increasingly important. This article delves into the molecular structure, synthesis methods, key properties, and emerging applications of 2,2,3,3-tetrafluoropropanamide, while also addressing frequently asked questions and industry trends.

The molecular formula of 2,2,3,3-tetrafluoropropanamide is C3H3F4NO, with a molecular weight of 145.06 g/mol. This fluorinated amide derivative features four fluorine atoms strategically positioned on the carbon backbone, which significantly influences its reactivity and physical properties. The presence of these fluorine atoms enhances the compound's stability and introduces unique electronic effects that make it valuable in various synthetic applications. Researchers and industry professionals often search for information about "2,2,3,3-tetrafluoropropanamide synthesis" and "properties of fluorinated amides," reflecting the growing interest in this compound class.

One of the most notable characteristics of 2,2,3,3-tetrafluoropropanamide is its intermediate role in organic synthesis. The compound serves as a valuable building block for the preparation of more complex fluorinated molecules, particularly in pharmaceutical research where fluorine incorporation can dramatically alter a drug's bioavailability and metabolic stability. Recent studies have explored its use in developing novel fluorinated bioactive compounds, addressing the pharmaceutical industry's need for improved drug candidates with enhanced properties. This aligns with current search trends focusing on "fluorine in drug design" and "importance of fluorinated intermediates."

In material science applications, 2,2,3,3-tetrafluoropropanamide has shown promise as a precursor for specialty polymers and surface modification agents. The compound's ability to introduce fluorine atoms into materials contributes to the development of products with improved thermal stability, chemical resistance, and surface properties. These attributes are particularly valuable in industries requiring high-performance materials, such as electronics and coatings. Online searches for "fluorinated materials applications" and "surface modification with fluorinated compounds" demonstrate the relevance of this research area.

The synthesis of 2,2,3,3-tetrafluoropropanamide typically involves the fluorination of appropriate propanoic acid derivatives or the controlled hydrolysis of related fluorinated nitriles. Process optimization remains an active area of investigation, with researchers aiming to improve yields and reduce environmental impact. Recent advancements in "green chemistry approaches to fluorinated compounds" have influenced the development of more sustainable synthetic routes for this and similar molecules, reflecting broader industry trends toward environmentally friendly production methods.

Analytical characterization of 2,2,3,3-tetrafluoropropanamide employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The compound's distinct 19F NMR signature provides valuable structural information, making it a subject of interest in analytical chemistry circles. These analytical aspects connect with common search queries about "characterization of fluorinated organic compounds" and "NMR analysis of fluorine-containing molecules."

Market analysis indicates steady growth in demand for 2,2,3,3-tetrafluoropropanamide and related fluorinated building blocks, driven primarily by the pharmaceutical and specialty materials sectors. The compound's niche applications in research and development have created opportunities for specialized chemical suppliers, with pricing and availability being frequent topics of inquiry among purchasers. Industry professionals often search for "2,2,3,3-tetrafluoropropanamide suppliers" and "pricing trends for fluorinated intermediates," highlighting the commercial significance of this compound.

Safety considerations for handling 2,2,3,3-tetrafluoropropanamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. This practical information responds to common workplace safety queries about "handling fluorinated organic compounds" and "safety data for 2,2,3,3-tetrafluoropropanamide."

Looking ahead, research into 2,2,3,3-tetrafluoropropanamide continues to explore new applications and synthetic methodologies. The compound's versatility as a fluorinated intermediate positions it well to meet future demands in medicinal chemistry and advanced materials development. As interest grows in "sustainable fluorination methods" and "next-generation fluorinated compounds," this molecule is likely to maintain its relevance in scientific and industrial applications.

In conclusion, 2,2,3,3-tetrafluoropropanamide (CAS No. 2069-86-5) represents an important class of fluorinated organic intermediates with diverse applications across multiple industries. Its unique structural features and chemical properties make it valuable for researchers and manufacturers alike. As the scientific community continues to explore the potential of fluorinated compounds, this particular amide derivative will undoubtedly play a role in advancing both fundamental knowledge and practical applications in chemistry and materials science.